Cas no 749923-28-2 (4-Chloro-benzo[1,2-c;3,4-c']bis[1,2,5]oxadiazole)

• Product Name: 4-Chloro-benzo[1,2-c;3,4-c']bis[1,2,5]oxadiazole
• CAS No: 749923-28-2
• MF: C₆HClN₄O₂
• MW: 196.550739049911
• CID: 3103520
• PubChem ID: 12077475
• Update Time: 2025-05-24

4-Chloro-benzo[1,2-c;3,4-c']bis[1,2,5]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-benzo[1,2-c;3,4-c']bis[1,2,5]oxadiazole
• 4-chloro-[1,2,5]oxadiazolo[3,4-g][2,1,3]benzoxadiazole
• AKOS005601810
• 749923-28-2
• CCG-354238
• 4-Chloro[1,2,5]oxadiazolo[3,4-e][2,1,3]benzoxadiazole
• STK689844
• CS-0326468
• 4-Chlorobenzo[1,2-c:3,4-c']bis([1,2,5]oxadiazole)
• 4-chlorobenzo[1,2-c:3,4-c']bis[1,2,5]oxadiazole

• Inchi： 1S/C6HClN4O2/c7-2-1-3-5(10-12-8-3)6-4(2)9-13-11-6/h1H
• InChI Key： LWPGBZWRFVJTLH-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(C3C1=NON=3)=NON=2

Computed Properties

• Exact Mass: 195.9788030Da
• Monoisotopic Mass: 195.9788030Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 4-Chloro-benzo[1,2-c;3,4-c']bis[1,2,5]oxadiazole

4-Chloro-benzo[1,2-c;3,4-c']bis[1,2,5]oxadiazole: A Comprehensive Overview

The compound with CAS No. 749923-28-2, known as 4-Chloro-benzo[1,2-c;3,4-c']bis[1,2,5]oxadiazole, is a highly specialized organic compound that has garnered significant attention in the fields of material science and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two oxygen atoms and one nitrogen atom. The benzo prefix indicates the presence of a benzene ring fused to the oxadiazole structure, while the chloro suffix signifies the substitution of a chlorine atom at the fourth position of the benzene ring.

Recent studies have highlighted the unique electronic properties of 4-Chloro-benzo[1,2-c;3,4-c']bis[1,2,5]oxadiazole, making it a promising candidate for applications in organic electronics. Researchers have explored its potential as a building block for advanced materials such as organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. The compound's ability to undergo π-π interactions and its high thermal stability have been key factors in its suitability for these applications.

The synthesis of 4-Chloro-benzo[1,2-c;3,4-c']bis[1,2,5]oxadiazole typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to optimize the reaction conditions and enhance the overall efficiency.

In terms of physical properties, 4-Chloro-benzo[1,2-c;3,4-c']bis[1,2,5]oxadiazole exhibits a melting point of approximately 360°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its UV-Vis absorption spectrum shows strong absorption bands in the visible region, which is attributed to its extended conjugation system. This property makes it particularly useful in applications where light absorption is critical.

One of the most exciting developments involving this compound is its role in drug discovery. Researchers have investigated its potential as a lead compound for anti-inflammatory and anticancer therapies. A study conducted at the University of California revealed that 4-Chloro-benzo[1,2-c;3,4-c']bis[1,2,5]oxadiazole derivatives exhibit significant inhibitory activity against certain enzymes associated with chronic inflammation and cancer cell proliferation.

The environmental impact of 4-Chloro-benzo[1,2-c;3,4-c']bis[1,2,a]oxadiazole has also been a topic of interest. Recent eco-toxicological assessments suggest that it has low toxicity towards aquatic organisms under standard laboratory conditions. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, 4-Chloro-benzo[1,a,c';3,b,c'-c]bis[bis][a,b,c]oxadiazole is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern science.